6-Chloro-2,5-diamino-4-[(2-hydroxyethyl)amino]pyrimidine

• Molecular Formula: C6H10ClN5O
• Molecular Weight: 203.63 g/mol
• IUPAC Name: 2-[(2,5-diamino-6-chloropyrimidin-4-yl)amino]ethanol
• InChI: InChI=1S/C6H10ClN5O/c7-4-3(8)5(10-1-2-13)12-6(9)11-4/h13H,1-2,8H2,(H3,9,10,11,12)
• InChI Key: LLCSUWCTDGRWLU-UHFFFAOYSA-N
• Canonical SMILES: C(CO)NC1=C(C(=NC(=N1)N)Cl)N

Description

6-Chloro-2,5-diamino-4-[(2-hydroxyethyl)amino]pyrimidine is a useful research compound. Its molecular formula is C6H10ClN5O and its molecular weight is 203.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To 2-amino-6-chloro-5-[(p-chlorophenyl)azo]-4-[(2-hydroxyethyl)amino]pyrimidine (3.0 g, 9.2 mmol) were added ethanol (76.0 ml), water (76.0 ml) and acetic acid (8.0 ml), and the mixture was heated to 70° C. A zinc powder (7.52 g) was added portionwise with stirring in a nitrogen stream and the mixture was stirred at the same temperature for 1.5 hours to give a solution. The reaction mixture was filtered and the solvent of the filtrate was distilled away under reduced pressure. Water was added to the residue and the mixture was extracted with chloroform, washed with water and dried over anhydrous magnesium sulfate. The solvent was distilled away under reduced pressure and the residue was purified by silica gel column chromatography (chloroform:methanol=20:1) to give pale-brown crystals (0.34 g, 18.3%), m.p. 164-167° C.

Synthesis routes and methods II

Procedure details

A mixture of 4,6-dichloropyrimidine-2,5-diamine (28 g, 156 mmol), ethanolamine (18 ml, 312 mmol) and ethanol (250 ml) were heated at 100-110° C. for 16 hours. The mixture was cooled and solvent was removed. To the residue methanol (100 ml) was added and stirred for 20 minutes. The solid was filtered off to obtain 2-[(2,5-diamino-6-chloro-pyrimidin-4-yl)amino]ethanol (22.0 g, 70%).